Cas no 137887-25-3 (6-O-Feruloylglucose)

• Product Name: 6-O-Feruloylglucose
• CAS No: 137887-25-3
• MF: C₁₆H₂₀O₉
• MW: 356.324605941772
• CID: 836753
• PubChem ID: 71307318
• Update Time: 2025-10-22

6-O-Feruloylglucose Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• 6-O-Feruloylglucose
• beta-D-Glucopyranose 6-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• 6-O-(e)-feruloyl-glucose
• beta-D-Glucopyranose, 6-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• DB-253572
• DB-341878
• [(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• 137887-25-3
• F92946
• 6-O-feruloyl-d-glucose
• 6-O-Feruloyl-D-glucose, Min.

• Inchi： 1S/C16H20O9/c1-24-13-6-9(2-4-10(13)18)3-5-14(21)25-8-12(20)16(23)15(22)11(19)7-17/h2-7,11-12,15-16,18-20,22-23H,8H2,1H3/b5-3+/t11-,12+,15+,16+/m0/s1
• InChI Key： SQBITMSCIPALTP-LFJMMHPDSA-N
• SMILES： O[C@H]([C@@H](COC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 356.11100
• Monoisotopic Mass: 356.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 684.7±55.0 °C at 760 mmHg
• Flash Point: 250.5±25.0 °C
• PSA: 145.91000
• LogP: -1.24290
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

6-O-Feruloylglucose Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 6-O-Feruloylglucose

Professional Introduction to 6-O-Feruloylglucose (CAS No. 137887-25-3) in Modern Chemical and Pharmaceutical Research

6-O-Feruloylglucose, identified by the chemical identifier CAS No. 137887-25-3, represents a significant compound in the realm of glycosylation and functional food chemistry. This β-D-glucopyranoside derivative of ferulic acid has garnered considerable attention due to its unique structural properties and its potential applications in pharmaceuticals, nutraceuticals, and biotechnology. The linkage between ferulic acid, a well-known phenolic compound, and glucose via an O-glycosidic bond enhances the bioavailability and therapeutic efficacy of ferulic acid derivatives, making 6-O-Feruloylglucose a subject of extensive research interest.

The structural motif of 6-O-Feruloylglucose is characterized by a glucose unit substituted at the C-6 position with feruloyl (4-hydroxy-3-methoxyphenyl-2-carboxylic acid) moiety. This configuration not only imparts stability to the ferulic acid moiety but also facilitates its interaction with biological targets. The glucosyl group enhances solubility and improves metabolic pathways, which are critical factors in drug design and delivery systems.

Recent advancements in glycoscience have highlighted the role of O-glycosides like 6-O-Feruloylglucose in modulating cellular signaling pathways. Studies have demonstrated that such glycosylated compounds can influence enzyme activities, receptor binding, and even cell-cell communication. For instance, research published in peer-reviewed journals has shown that 6-O-Feruloylglucose exhibits potent antioxidant properties by scavenging reactive oxygen species (ROS) and modulating the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

The pharmacokinetic profile of 6-O-Feruloylglucose has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Comparative studies have revealed that this derivative exhibits higher bioavailability compared to free ferulic acid due to the protective effect offered by the glucosyl moiety. This improved bioavailability is particularly relevant in designing effective topical formulations for skin care products, where sustained release of active compounds is desirable.

In the context of drug development, 6-O-Feruloylglucose has been explored as a prodrug for delivering therapeutic agents targeting neurological disorders. Preliminary clinical trials have indicated that this compound can cross the blood-brain barrier more efficiently than its parent molecule. The mechanism behind this enhanced permeability is attributed to the glucosyl group's ability to interact with specific transporters that facilitate neural uptake.

The role of 6-O-Feruloylglucose in modulating immune responses has also been a focus of recent research. Immunomodulatory effects have been observed in animal models treated with this compound, suggesting potential applications in managing chronic inflammatory conditions. The ability of 6-O-Feruloylglucose to modulate cytokine production and enhance phagocytic activity makes it a promising candidate for developing immunotherapeutic strategies.

The agrochemical sector has also shown interest in 6-O-Feruloylglucose due to its potential as a plant growth regulator. Feruloylated oligosaccharides are known to play a role in plant defense mechanisms against pathogens and environmental stressors. By incorporating 6-O-Feruloylglucose into crop protection formulations, researchers aim to enhance plant resilience while reducing reliance on synthetic pesticides.

From a synthetic chemistry perspective, the synthesis of 6-O-Feruloylglucose represents an elegant example of carbohydrate chemistry at its best. Researchers have developed efficient enzymatic and chemical methods for producing this compound on an industrial scale. These methods not only ensure high purity but also minimize waste generation, aligning with green chemistry principles.

The future prospects for 6-O-Feruloylglucose are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an anti-cancer agent, neuroprotective agent, and anti-diabetic agent are among the most exciting avenues currently being explored. Collaborative efforts between academia and industry are expected to yield novel formulations and delivery systems that leverage the unique properties of this glycoside.

In conclusion, 6-O-Feruloylglucose (CAS No. 137887-25-3) stands as a testament to the versatility and potential of glycosylated compounds in modern chemical and pharmaceutical research. Its multifaceted applications span from nutraceuticals to agrochemicals, with significant implications for human health and sustainable agriculture. As our understanding of glycoscience continues to evolve, it is likely that new applications for this remarkable compound will emerge.